Cas no 2228861-95-6 (2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228861-95-6
• MF: C₆H₆BrFO₂S₂
• MW: 273.143042087555
• CID: 6191072
• PubChem ID: 165634266
• Update Time: 2025-10-30

2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride
• 2228861-95-6
• EN300-2003241

• Inchi： 1S/C6H6BrFO2S2/c7-6-3-5(4-11-6)1-2-12(8,9)10/h3-4H,1-2H2
• InChI Key： FRFCYSUORKMABL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 271.89766g/mol
• Monoisotopic Mass: 271.89766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride

2-(5-Bromothiophen-3-yl)ethane-1-sulfonyl Fluoride (CAS No. 2228861-95-6): An Overview

2-(5-Bromothiophen-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2228861-95-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and materials science.

The molecular structure of 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride is composed of a brominated thiophene ring linked to an ethanesulfonyl fluoride group. The presence of the bromine atom and the sulfonyl fluoride functional group imparts distinct chemical properties to the molecule, making it a valuable building block in synthetic chemistry. The bromine atom can serve as a handle for further functionalization, while the sulfonyl fluoride group can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions.

Recent research has highlighted the potential of 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors are an emerging class of therapeutics with applications in treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, Los Angeles (UCLA) explored the use of 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride in the development of novel materials for organic electronics. The unique electronic properties of thiophene derivatives make them suitable for applications in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The bromine atom in this compound can be readily substituted with other functional groups to fine-tune the electronic properties of the resulting materials.

The synthetic versatility of 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride is further exemplified by its use in palladium-catalyzed cross-coupling reactions. These reactions are widely employed in the synthesis of complex organic molecules and have been instrumental in the development of new drugs and materials. A recent paper in Organic Letters described a highly efficient method for coupling 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride with arylboronic acids to form biologically active compounds with high yields and excellent regioselectivity.

Beyond its synthetic applications, 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride has also been studied for its potential as a probe molecule in biological systems. Researchers at Harvard University utilized this compound to investigate protein-ligand interactions using surface plasmon resonance (SPR) spectroscopy. The high affinity and specificity of 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride for certain protein targets make it an excellent tool for studying molecular recognition processes.

In conclusion, 2-(5-bromothiophen-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2228861-95-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and biological research. Its unique structural features and chemical properties make it an invaluable reagent for synthetic chemists and a promising candidate for the development of new therapeutics and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.